Cas no 620169-25-7 ((Pyren-1-yl)methyl 2-bromopropanoate)

• Product name: (Pyren-1-yl)methyl 2-bromopropanoate
• CAS No: 620169-25-7
• MF: C₂₀H₁₅O₂Br
• MW: 367.236
• CID: 2835410
• PubChem ID: 71373906

(Pyren-1-yl)methyl 2-bromopropanoate Chemical and Physical Properties

Names and Identifiers

• (PYREN-1-YL)METHYL 2-BROMOPROPANOATE
• 1-pyrenylmethyl 2-bromopropanoate
• DTXSID50796709
• 620169-25-7
• DTXCID90747452
• (Pyren-1-yl)methyl 2-bromopropanoate

• Inchi： InChI=1S/C20H15BrO2/c1-12(21)20(22)23-11-16-8-7-15-6-5-13-3-2-4-14-9-10-17(16)19(15)18(13)14/h2-10,12H,11H2,1H3
• InChI Key： KRVIBIBLUULQBB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 366.02554Da
• Monoisotopic Mass: 366.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 5.9